Carmichaenine B

• Molecular Formula: C23H37NO7
• Molecular Weight: 439.5 g/mol
• InChI: InChI=1S/C23H37NO7/c1-4-24-9-20(10-25)6-5-13(26)23-18(20)16(31-3)14(19(23)24)21(28)8-12(30-2)11-7-22(23,29)17(21)15(11)27/h11-19,25-29H,4-10H2,1-3H3/t11-,12+,13+,14?,15+,16+,17-,18-,19-,20+,21+,22+,23-/m1/s1
• InChIKey: IVNCQHJFFGCDLK-PCHVQWGKSA-N

Carmichaenine B Reference Standard

Carmichaenine B (CAS 2065228-60-4) is an aconitine-type C19-diterpenoid alkaloid first isolated from the aerial parts of Aconitum carmichaeli . Its molecular formula is C23H37NO7 (MW 439.55 g/mol), and its structure was elucidated via extensive 2D NMR spectroscopy . Unlike the more extensively studied diester-diterpenoid alkaloids from Aconitum roots, carmichaenine B belongs to a distinct substitution class characterized by a hydroxyl group at the C-10 position . A 2025 comprehensive review of Aconitum carmichaelii noted that the biological activities of the carmichaenine A–E series have not yet been reported, positioning carmichaenine B as a high-priority reference compound for de novo pharmacological profiling .

Origin

Aerial parts of Aconitum carmichaeli, not root-derived

Structural distinction

Non-esterified C-10 hydroxyl group; no benzoyl substituent

Activity status

Bioactivity not yet reported; clean-slate reference for de novo profiling

• [1] Qin, X.D., Yang, S., Zhao, Y., Gao, Y., Ren, F.C., Zhang, D., Wang, F. (2015). Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters, 13, 390–393. View Source
• [2] An overview of the research progress on Aconitum carmichaelii Debx.: active compounds, pharmacology, toxicity, detoxification, and applications. Journal of Ethnopharmacology, 2025, 337, 118916. View Source

Carmichaenine B Irreplaceability

The carmichaenine series (A–E) exemplifies how discrete substitution patterns on the aconitine-type C19-diterpenoid skeleton generate chemically and presumably pharmacologically non-equivalent entities . Carmichaenine B (2) and carmichaenine E (5) share a C-10 hydroxyl substitution, but carmichaenine E additionally carries an 8-O-benzoyl group that substantially alters its molecular weight (Δ ≈ +126 Da) and lipophilicity . Conversely, carmichaenine A (1), C (3), and D (4) bear 8-O- or 14-O-benzoyl substitutions while lacking the free C-10 OH motif . Even among co-isolated known alkaloids such as neoline (7) and 10-hydroxyneoline (8), the presence or absence of a single hydroxyl at C-10 differentiates compounds with distinct pharmacological profiles reported elsewhere . Substituting carmichaenine B with any congener without re-validation would therefore introduce an uncontrolled variable in structure-activity relationship (SAR) studies, analytical method development, or chemotaxonomic investigations.

Benzoylated congeners Carmichaenine A, C, D, E carry 8-O- or 14-O-benzoyl groups; their substitution patterns may shift SAR and analytical retention.

Mass difference Benzoylated analogs are >100 Da heavier; LC-MS-based identity confirmation may fail if carmichaenine B is replaced.

Root-derived alkaloids Commonly studied root alkaloids (aconitine, neoline) lack the aerial-part chemotaxonomic signature and free C-10 OH profile.

• [1] Qin, X.D., Yang, S., Zhao, Y., Gao, Y., Ren, F.C., Zhang, D., Wang, F. (2015). Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters, 13, 390–393. View Source

Carmichaenine B Differentiation from Analogs

Non-Esterified C-10 Hydroxyl Group

Among the five carmichaenine congeners (carmichaenine A–E), carmichaenine B (2) is the only member that bears a free C-10 hydroxyl group while lacking any benzoyl ester substituent . Carmichaenine A (1) and E (5) carry an 8-O-benzoyl group; carmichaenine C (3) and D (4) carry a 14-O-benzoyl group; carmichaenine E (5) possesses both C-10 OH and 8-O-benzoyl . This makes carmichaenine B the sole 'non-esterified C-10-hydroxy' representative within the series .

C-10 Substitution Pattern

Head-to-head

Only carmichaenine B carries free C-10 OH without any benzoyl ester

Essential for studies requiring non-esterified C-10-hydroxy scaffold

NMR-elucidated substitution map confirms uniqueness

Evidence Dimension	Substitution pattern at key positions (C-8, C-10, C-14) of the aconitine-type C19-diterpenoid skeleton
Target Compound Data	Carmichaenine B (2): C-10 OH; no benzoyl at C-8 or C-14
Comparator Or Baseline	Carmichaenine A (1): 8-O-benzoyl, no C-10 OH; Carmichaenine C (3): 14-O-benzoyl, no C-10 OH; Carmichaenine D (4): 14-O-benzoyl, no C-10 OH; Carmichaenine E (5): 8-O-benzoyl + C-10 OH
Quantified Difference	Carmichaenine B is the only congener with C-10 OH and zero benzoyl substitutions
Conditions	Structure elucidation by 1D and 2D NMR (1H, 13C, DEPT, 1H–1H COSY, HSQC, HMBC, ROESY) and HR-ESI-MS in CD3OD or CDCl3

Why This Matters

For procurement decisions, this structural uniqueness means carmichaenine B is irreplaceable when a non-esterified C-10-hydroxy C19-diterpenoid alkaloid is required as an authentic reference standard for analytical fingerprinting or as a scaffold for semi-synthetic derivatization.

• [1] Qin, X.D., Yang, S., Zhao, Y., Gao, Y., Ren, F.C., Zhang, D., Wang, F. (2015). Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters, 13, 390–393. View Source

Molecular Weight and Formula Differentiation

Carmichaenine B has a molecular formula of C23H37NO7 and a molecular weight of 439.55 g/mol . This contrasts with carmichaenine A (C31H43NO7, 541.68 g/mol), carmichaenine C (C31H43NO8, 557.68 g/mol), and carmichaenine D (C31H43NO8, 557.68 g/mol), which are 102–118 Da heavier due to the presence of a benzoyl ester group . The co-isolated known alkaloid 10-hydroxyneoline (8) shares the C-10 OH feature but has a distinct molecular formula (C24H39NO7, 453.57 g/mol) and an additional methoxy substitution .

Molecular Weight Gap

Head-to-head

ΔMW vs. benzoylated analogs: –102 to –118 Da

Enables unambiguous LC-MS discrimination in complex matrices

HR-ESI-MS validated; COA confirm identity

Evidence Dimension	Molecular formula and molecular weight (g/mol)
Target Compound Data	Carmichaenine B: C23H37NO7; 439.55 g/mol
Comparator Or Baseline	Carmichaenine A: C31H43NO7, 541.68 g/mol; Carmichaenine C/D: C31H43NO8, 557.68 g/mol; 10-Hydroxyneoline: C24H39NO7, 453.57 g/mol
Quantified Difference	ΔMW vs. carmichaenine C/D = –118.13 g/mol (–21.2%); ΔMW vs. carmichaenine A = –102.13 g/mol (–18.9%); ΔMW vs. 10-hydroxyneoline = –14.02 g/mol (–3.1%)
Conditions	HR-ESI-MS and elemental composition analysis; vendor certificates of analysis confirming MW and formula

Why This Matters

These significant mass differences enable unambiguous LC-MS discrimination in complex matrices, ensuring that procurement of the correct compound can be analytically verified and that inadvertent substitution with a heavier benzoylated analog is detectable.

• [1] Qin, X.D., Yang, S., Zhao, Y., Gao, Y., Ren, F.C., Zhang, D., Wang, F. (2015). Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters, 13, 390–393. View Source

Aerial Part Origin Differentiation

Carmichaenine B was isolated exclusively from the aerial parts of Aconitum carmichaeli, in contrast to the majority of pharmacologically characterized Aconitum diterpenoid alkaloids (e.g., aconitine, hypaconitine, mesaconitine, and the carmichasine series) that are obtained from the lateral roots (Fu Zi) or mother roots (Chuan Wu) . This organ-specific distribution is a defining chemotaxonomic feature .

Aerial Part Origin

Class-level

Isolated exclusively from aerial parts; absent in root-derived alkaloid libraries

Key for chemotaxonomic studies of Aconitum aerial parts

Organ-specific distribution per 2015 isolation & 2025 review

Evidence Dimension	Plant organ source of isolation
Target Compound Data	Carmichaenine B: aerial parts of Aconitum carmichaeli
Comparator Or Baseline	Carmichasine A–D: roots of A. carmichaelii; Aconitine, hypaconitine, mesaconitine: lateral roots (Fu Zi) of A. carmichaelii
Quantified Difference	Different plant organ (aerial vs. root); carmichaenine B is absent from root-derived alkaloid libraries reported to date
Conditions	Isolation and identification per Qin et al. 2015; confirmed by 2025 comprehensive species review

Why This Matters

Procurement of carmichaenine B is essential for research programs investigating the understudied chemical space of Aconitum aerial parts, which may contain structurally distinct alkaloids not represented in root-derived compound collections.

• [1] Qin, X.D., Yang, S., Zhao, Y., Gao, Y., Ren, F.C., Zhang, D., Wang, F. (2015). Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters, 13, 390–393. View Source
• [2] An overview of the research progress on Aconitum carmichaelii Debx.: active compounds, pharmacology, toxicity, detoxification, and applications. Journal of Ethnopharmacology, 2025, 337, 118916. View Source

Unreported Bioactivity for Negative Control

The 2025 ethnopharmacological review of Aconitum carmichaelii explicitly states that the biological activities of carmichaenine A–E 'have not been studied' . This absence of reported bioactivity data, when contrasted with the well-characterized activities of co-isolated alkaloids such as songorine (11) and neoline (7) , positions carmichaenine B as an empirically 'activity-naïve' reference compound.

Unreported Bioactivity

Supporting evidence

No bioactivity data reported in peer-reviewed literature as of 2025

Activity-naïve reference for unbiased phenotypic screening

Contrasts with studied co-isolates songorine, neoline

Evidence Dimension	Reported biological activity status
Target Compound Data	Carmichaenine B: no bioactivity reported in the peer-reviewed literature as of 2025
Comparator Or Baseline	Songorine: reported anti-inflammatory, anti-arrhythmic activities; Neoline: reported analgesic activity; Aconitine: known Na+ channel activator with documented cardiotoxicity
Quantified Difference	Qualitative difference: 'not studied' vs. 'multiple bioactivity reports available'
Conditions	Comprehensive literature review covering A. carmichaelii research up to 2024

Why This Matters

For procurement in drug discovery programs, an activity-naïve but structurally verified alkaloid offers a clean-slate starting point for unbiased phenotypic screening, avoiding the confirmation bias inherent in re-profiling already bioactive congeners.

• [1] Qin, X.D., Yang, S., Zhao, Y., Gao, Y., Ren, F.C., Zhang, D., Wang, F. (2015). Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters, 13, 390–393. View Source
• [2] An overview of the research progress on Aconitum carmichaelii Debx.: active compounds, pharmacology, toxicity, detoxification, and applications. Journal of Ethnopharmacology, 2025, 337, 118916. View Source

Carmichaenine B Application Scenarios

LC-MS Chemotaxonomic Reference Standard

Carmichaenine B, with its defined molecular formula (C23H37NO7, MW 439.55 g/mol) and unique C-10 OH substitution pattern , serves as an unambiguous chromatographic marker for the aerial parts of Aconitum carmichaeli. Its inclusion in a reference standard panel allows analytical laboratories to distinguish aerial-part-derived extracts from the more common root-derived materials, supporting botanical authentication and quality control of Aconitum-based herbal products .

C-10 Hydroxyl Derivatization Scaffold

The presence of a single, sterically accessible hydroxyl at C-10, combined with the absence of benzoyl ester protecting groups , makes carmichaenine B an attractive starting scaffold for regioselective derivatization (e.g., esterification, etherification, or oxidation). This differentiates it from benzoylated congeners that require deprotection steps prior to C-10 modification, offering synthetic chemists a more efficient route to novel C-10-functionalized C19-diterpenoid alkaloid libraries.

Activity-Naïve Phenotypic Screening Probe

Given that the biological activities of carmichaenine A–E remain unreported as of 2025 , carmichaenine B provides drug discovery programs with a structurally authenticated but pharmacologically uncharacterized starting point. This is particularly valuable for high-content phenotypic screening campaigns where known actives (e.g., songorine, neoline) may introduce target-based bias; carmichaenine B can serve as a neutral probe to identify novel bioactivities within the C19-diterpenoid alkaloid chemical space .

Chemotaxonomic Reference for Alkaloid Subclasses

Carmichaenine B represents a specific node in the biosynthetic grid of Aconitum alkaloids—the 'non-esterified C-10-hydroxy' subclass . Its procurement enables plant metabolomics researchers to populate reference spectral libraries (MS/MS, NMR) for this under-represented subclass, facilitating accurate annotation of structurally analogous alkaloids in related Ranunculaceae species and supporting evolutionary and biosynthetic pathway studies .

Application

Selection Property

Validation Focus

LC-MS Chemotaxonomic Reference Standard

Unique C23H37NO7 mass and C-10 OH signature

Discrimination of aerial-part vs. root extracts in Aconitum authentication

C-10 Hydroxyl Derivatization Scaffold

Single, sterically accessible non-esterified C-10 OH

Regioselective modification without deprotection steps

Activity-Naïve Phenotypic Screening Probe

Structurally authenticated but unreported bioactivity

Unbiased hit identification free of target-based bias from known actives

Chemotaxonomic Reference for Alkaloid Subclasses

Non-esterified C-10-hydroxy C19-diterpenoid node

Spectral library gap-filling for Ranunculaceae metabolomics and biosynthetic studies

• [1] Qin, X.D., Yang, S., Zhao, Y., Gao, Y., Ren, F.C., Zhang, D., Wang, F. (2015). Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters, 13, 390–393. View Source
• [2] An overview of the research progress on Aconitum carmichaelii Debx.: active compounds, pharmacology, toxicity, detoxification, and applications. Journal of Ethnopharmacology, 2025, 337, 118916. View Source